Cas no 926921-57-5 (5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole)

• Product Name: 5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole
• CAS No: 926921-57-5
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD09817470
• CID: 802954
• PubChem ID: 24229497
• Update Time: 2025-05-24

5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)benzyl bromide
• 5-[3-(bromomethyl)phenyl]-3-methyl-1,2,4-oxadiazole
• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)benzylbromide
• MFCD09817470
• 5-(3-(Bromomethyl)phenyl)-3-methyl-1,2,4-oxadiazole
• SCHEMBL725001
• MS-22369
• CS-0458092
• FT-0769245
• 5-[3-(Bromomethyl)phenyl]-3-methyl-1,2,4-oxadiazol
• DTXSID50640213
• 926921-57-5
• DB-079377
• 5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole

• MDL： MFCD09817470
• Inchi： 1S/C10H9BrN2O/c1-7-12-10(14-13-7)9-4-2-3-8(5-9)6-11/h2-5H,6H2,1H3
• InChI Key： WKTARCMEMVHRLR-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C2=NC(C)=NO2)C=1

Computed Properties

• Exact Mass: 251.99000
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Melting Point: 66-67.5
• PSA: 38.92000
• LogP: 2.93990
• Sensitiveness: Lachrymatory

5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole Security Information

• Hazard Statement： Corrosive/Lachrymatory
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole

5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-Oxadiazole, identified by the CAS Registry Number CAS No. 926921-57-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing two adjacent oxygen and nitrogen atoms. The presence of a bromomethyl group attached to the phenyl ring introduces unique electronic and structural properties, making it a valuable compound for various applications in drug discovery, material science, and chemical synthesis.

The structure of 5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-Oxadiazole is characterized by a phenyl ring substituted with a bromomethyl group at the 3-position and an oxadiazole ring fused at the 5-position. The methyl group at the 3-position of the oxadiazole ring adds to its stability and reactivity. This compound has been studied extensively due to its potential as a building block in organic synthesis and its role in modulating biological activities.

Recent studies have highlighted the importance of oxadiazoles in medicinal chemistry. The incorporation of bromine in the side chain provides opportunities for further functionalization through nucleophilic substitution reactions. This makes 5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-Oxadiazole a versatile intermediate for synthesizing bioactive molecules. Researchers have explored its use in designing inhibitors for various enzymes and receptors, contributing to the development of novel therapeutic agents.

In terms of synthesis, this compound can be prepared via a variety of methods, including cyclization reactions involving amino acids or other nitrogen-containing precursors. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Such advancements underscore the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

The application of CAS No. 926921-57-5 extends beyond pharmaceuticals into materials science. Its ability to form stable coordination complexes with metal ions has been exploited in designing new materials for catalysis and sensing applications. For instance, researchers have reported its use as a ligand in constructing metalloporphyrins with potential applications in photocatalysis and energy conversion.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the electronic properties of this compound. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns, providing insights into its chemical behavior under different conditions. These computational studies complement experimental work and aid in predicting its reactivity in various chemical transformations.

In conclusion, 5-3-(Bromomethyl)phenyl-3-methyl-1,2,4-Oxadiazole, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its role as an intermediate in organic synthesis and its potential applications in drug discovery and materials science make it an essential compound for further exploration. As research progresses, new insights into its properties and applications are expected to emerge, solidifying its importance in the chemical community.